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Compound of Interest

Compound Name: Calcium dithionate

Cat. No.: B076073

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of calcium dithionate, its synthesis, and its structure. The information is intended
for a scientific audience and is presented with a focus on technical details and experimental
procedures.

Chemical Formula and Structure

The chemical formula for anhydrous calcium dithionate is CaS20Oe. It is an ionic compound
consisting of a calcium cation (Ca?*) and a dithionate anion (S2062~). More commonly, it is
found in its hydrated form, calcium dithionate tetrahydrate (CaS20e-4H20)[1][2].

The dithionate anion has a structure analogous to ethane, with the two sulfur atoms single-
bonded to each other. Each sulfur atom is also bonded to three oxygen atoms. The geometry
around each sulfur atom is tetrahedral.

Structure of the Dithionate Anion:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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